Cas no 1806031-85-5 (Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806031-85-5
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837799
• Update Time: 2025-06-15

Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)4-3(16)2-17-6(20-9(13,14)15)5(4)8(10,11)12/h2H,1H3
• InChI Key： IFHFNUQTSXUMND-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate

Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806031-85-5): A Comprehensive Overview

Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1806031-85-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing heterocyclic structure, which is a cornerstone in the development of various bioactive molecules. The presence of multiple fluorinated substituents and an iodine atom makes this molecule particularly intriguing for its potential applications in drug discovery and synthesis.

The structural features of Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate contribute to its unique chemical properties. The trifluoromethoxy group at the 2-position and the trifluoromethyl group at the 3-position introduce significant electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Additionally, the iodine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles, leading to more effective therapeutic outcomes. Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate exemplifies this trend, as its fluorinated structure suggests potential benefits in drug design.

One of the most prominent applications of this compound is in the synthesis of biaryl structures, which are prevalent in many pharmacologically active agents. The iodine moiety allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing complex molecular frameworks. These reactions enable the introduction of diverse substituents at specific positions, facilitating the development of novel compounds with tailored properties.

Recent studies have highlighted the utility of Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. By modifying the pyridine core with fluorinated and halogenated groups, researchers can fine-tune the binding interactions with kinase active sites, leading to more potent and selective inhibitors. For instance, modifications at the 5-position with an iodine atom have been shown to enhance binding affinity through halogen bonding interactions.

The pharmaceutical industry has also explored the use of this compound in developing antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethoxy and trifluoromethyl groups can modulate the electronic environment around critical functional sites, influencing both potency and selectivity. Additionally, the iodine atom provides a convenient site for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity.

In conclusion, Methyl 5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806031-85-5) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain a cornerstone in drug discovery efforts aimed at addressing various therapeutic challenges.